4-Bromo-5,6-dimethyl-1H-indazole

• IUPAC Name: 4-bromo-5,6-dimethyl-1H-indazole
• InChI: InChI=1S/C9H9BrN2/c1-5-3-8-7(4-11-12-8)9(10)6(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key: VOZOCXMYGXRZPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=NN2)C(=C1C)Br
• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol

Description

“4-Bromo-5,6-dimethyl-1H-indazole” is a chemical compound. It is a derivative of indazole, which is a heterocyclic compound made up of benzene and pyrazole rings. Indazoles are an important class of heterocyclic compounds with a wide range of applications as biological and pharmaceutical agents.

Synthesis Analysis

The synthesis of indazoles has been explored in various ways. One of the strategies includes transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines. A new practical synthesis of 1H-indazole has been presented where a previous mechanism for the cyclization step is proved to be nonfeasible and a hydrogen bond propelled mechanism is proposed.

Molecular Structure Analysis

The molecular structure of “4-Bromo-5,6-dimethyl-1H-indazole” can be represented by the InChI code: 1S/C14H17BrN2O/c1-9-7-12-11 (14 (15)10 (9)2)8-16-17 (12)13-5-3-4-6-18-13/h7-8,13H,3-6H2,1-2H3.

Scientific Research Applications

a. Antihypertensive Agents: Indazoles exhibit antihypertensive properties, making them relevant in managing high blood pressure.

b. Anticancer Agents: Researchers have explored indazoles as potential anticancer drugs. Their unique structural features contribute to their activity against cancer cells.

c. Antidepressants: Indazoles have been investigated for their antidepressant effects. Their modulation of neurotransmitter pathways may offer therapeutic benefits.

d. Anti-inflammatory Compounds: Indazole derivatives show promise as anti-inflammatory agents. They may help mitigate inflammatory responses in various diseases.

e. Antibacterial Agents: Indazoles possess antibacterial activity, which could be harnessed for combating bacterial infections.

f. Selective Inhibitors of Phosphoinositide 3-Kinase δ: Phosphoinositide 3-kinase δ (PI3Kδ) inhibitors are relevant for respiratory disease treatment. Indazoles can selectively inhibit PI3Kδ, potentially impacting respiratory health.

Industrial Applications

Beyond medicine, indazoles find applications in industrial contexts:

a. Anticorrosion Properties: . Understanding its behavior in preventing corrosion could benefit industrial processes.

Safety and Hazards

The compound “4-Bromo-5,6-dimethyl-1H-indazole” is considered hazardous. It is toxic if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

4-Bromo-5,6-dimethyl-1H-indazole is a pharmaceutical intermediate . It is used in the preparation of dual inhibitors for the RAS/RAF/MEK/ERK and PI3K/AKT/PTEN/MTOR pathways . These pathways play crucial roles in cell proliferation, survival, and differentiation, and their dysregulation is often associated with cancer .

Mode of Action

It’s known that inhibitors of the ras/raf/mek/erk and pi3k/akt/pten/mtor pathways generally work by binding to specific proteins in these pathways, thereby blocking the signal transduction and ultimately inhibiting cell proliferation .

Biochemical Pathways

As a dual inhibitor, 4-Bromo-5,6-dimethyl-1H-indazole affects two major biochemical pathways: the RAS/RAF/MEK/ERK and PI3K/AKT/PTEN/MTOR pathways . These pathways are involved in transmitting signals from receptors on the cell surface to the DNA in the nucleus of the cell, leading to cell growth and survival. By inhibiting these pathways, the compound can prevent the growth and proliferation of cancer cells .

Result of Action

The primary result of the action of 4-Bromo-5,6-dimethyl-1H-indazole is the inhibition of cell growth and proliferation, particularly in cancer cells . By blocking the RAS/RAF/MEK/ERK and PI3K/AKT/PTEN/MTOR pathways, this compound can prevent the uncontrolled cell growth that characterizes cancer .